Cas no 41105-36-6 (Anthracene,2-chloro-9,10-bis(2-phenylethynyl)-)

• Product Name: Anthracene,2-chloro-9,10-bis(2-phenylethynyl)-
• CAS No: 41105-36-6
• MF: C₃₀H₁₇Cl
• MW: 412.90898680687
• CID: 332757
• PubChem ID: 323135
• Update Time: 2025-04-19

Anthracene,2-chloro-9,10-bis(2-phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Anthracene,2-chloro-9,10-bis(2-phenylethynyl)-
• 1-CHLORO-9,10-BIS(PHENYLETHYNYL)ANTRACENE
• 2-chloro-9,10-bis(2-phenylethynyl)anthracene
• 2-Chlor-9,10-bis-phenylethinyl-anthracen
• 2-Chloro-BPEA
• YDYTTZZBQVZTPY-UHFFFAOYSA
• UNII-7MU5L6P7KZ
• 2-Chloro-9,10-bis(phenylethynyl)anthracene
• Anthracene, 2-chloro-9,10-bis(phenylethynyl)-
• Q4596870
• 7MU5L6P7KZ
• SCHEMBL574585
• InChI=1/C30H17Cl/c31-24-17-20-29-27(18-15-22-9-3-1-4-10-22)25-13-7-8-14-26(25)28(30(29)21-24)19-16-23-11-5-2-6-12-23/h1-14,17,20-21H
• 9,10-Bis(phenylethynyl)-2-chloroanthracene
• YDYTTZZBQVZTPY-UHFFFAOYSA-
• FT-0621591
• NSC-281967
• YDYTTZZBQVZTPY-UHFFFAOYSA-N
• J-650379
• DTXSID70314308
• 41105-36-6
• AKOS015912893
• NSC281967

• MDL： MFCD00012049
• Inchi： 1S/C30H17Cl/c31-24-17-20-29-27(18-15-22-9-3-1-4-10-22)25-13-7-8-14-26(25)28(30(29)21-24)19-16-23-11-5-2-6-12-23/h1-14,17,20-21H
• InChI Key： YDYTTZZBQVZTPY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C#CC3C=CC=CC=3)=C3C=CC=CC3=C(C#CC3C=CC=CC=3)C2=C1

Computed Properties

• Exact Mass: 412.10200
• Monoisotopic Mass: 412.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2431 (estimate)
• Melting Point: 224-226 ºC
• Boiling Point: 636.6°Cat760mmHg
• Flash Point: 331.9°C
• Refractive Index: 1.757
• PSA: 0.00000
• LogP: 7.44600

Anthracene,2-chloro-9,10-bis(2-phenylethynyl)- Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38